Cas no 61148-20-7 (Acetamide, 2-cyano-N-(2-methyl-6-nitrophenyl)-)

• Product Name: Acetamide, 2-cyano-N-(2-methyl-6-nitrophenyl)-
• CAS No: 61148-20-7
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 490679
• PubChem ID: 21504931
• Update Time: 2025-04-19

Acetamide, 2-cyano-N-(2-methyl-6-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-(2-methyl-6-nitrophenyl)-
• 2-cyano-N-(2-methyl-6-nitrophenyl)acetamide
• 2-cyano-N-(2-methyl-6-nitro-phenyl)acetamide
• NXYFPLVZSNIKPI-UHFFFAOYSA-N
• DTXSID40615177
• 2-cyano-n-(2-methyl-6-nitro-phenyl)-acetamide
• SCHEMBL1148045
• 61148-20-7

• Inchi： 1S/C10H9N3O3/c1-7-3-2-4-8(13(15)16)10(7)12-9(14)5-6-11/h2-4H,5H2,1H3,(H,12,14)
• InChI Key： NXYFPLVZSNIKPI-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NC1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.06447
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 96.03